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Compound of Interest

Compound Name: 4-Methoxy-2-phenylpyridine

CAS No.: 53698-56-9

Cat. No.: B1420881

Get Quote

The 2-arylpyridine motif is a privileged scaffold in modern chemistry, forming the core of

numerous functional materials and pharmacologically active compounds.[1][2] Its rigid, planar

structure and unique electronic properties make it an ideal building block in fields ranging from

organic light-emitting diodes (OLEDs) to medicinal chemistry.[3][4] Within this class, 4-
Methoxy-2-phenylpyridine emerges as a compound of significant interest. The introduction of

a methoxy group at the 4-position profoundly influences the electronic landscape of the

pyridine ring, modulating its reactivity, coordination properties, and, consequently, its potential

biological interactions.

This guide provides a comprehensive technical overview of 4-Methoxy-2-phenylpyridine,

designed for professionals in research and drug development. We will delve into its synthesis,

elucidating the mechanistic rationale behind preferred methodologies. We will explore its

detailed chemical and physical properties, spectroscopic signature, and predictable reactivity.

Finally, we will discuss its application as a key intermediate in the synthesis of higher-order

compounds, grounding its utility in tangible, field-proven examples.
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A foundational understanding of a molecule begins with its core physical and chemical

properties. 4-Methoxy-2-phenylpyridine is a solid at room temperature, and its key identifiers

and computed properties are summarized below. This data is essential for reaction planning,

analytical method development, and computational modeling.

Property Value Source

IUPAC Name 4-methoxy-2-phenylpyridine PubChem[5]

CAS Number 53698-56-9 PubChem[5]

Molecular Formula C₁₂H₁₁NO PubChem[5]

Molecular Weight 185.22 g/mol PubChem[5]

Monoisotopic Mass 185.084063974 Da PubChem[5]

SMILES
COC1=CC(=NC=C1)C2=CC=

CC=C2
PubChem[5]

InChIKey
OXUCGUHGNJQWMT-

UHFFFAOYSA-N
PubChem[5]

Purity (Typical) 95-97% Sigma-Aldrich, SynQuest[6]

Topological Polar Surface Area 22.1 Å² PubChem[5]

Predicted XlogP 2.8 PubChem[5]

Synthesis and Mechanistic Considerations
The construction of the C(sp²)-C(sp²) bond between the pyridine and phenyl rings is the central

challenge in synthesizing 4-Methoxy-2-phenylpyridine. Among the various cross-coupling

methodologies, the Suzuki-Miyaura reaction is preeminent due to its functional group tolerance,

high yields, and commercially available starting materials.[1][2]

Primary Synthetic Route: Suzuki-Miyaura Cross-
Coupling
This reaction involves the palladium-catalyzed coupling of a pyridine halide (or triflate) with a

phenylboronic acid derivative. The choice of catalyst, ligand, base, and solvent system is
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critical for achieving high efficiency, particularly with the electron-rich methoxypyridine

substrate.[1][7]

Starting Materials Reaction Conditions
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Caption: General experimental workflow for Suzuki-Miyaura synthesis.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic View
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Understanding the catalytic cycle is key to troubleshooting and optimizing the synthesis. The

generally accepted mechanism involves three key steps: oxidative addition, transmetalation,

and reductive elimination.[7]

Pd(0) Catalyst
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Ar-Pd(II)-X Complex
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 Catalyst
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Detailed Experimental Protocol: Synthesis via Suzuki-
Miyaura Coupling
This protocol is a representative methodology based on established procedures for arylpyridine

synthesis and should be adapted and optimized for specific laboratory conditions.[1][7]

Reaction Setup: To a flame-dried Schlenk flask, add 2-chloro-4-methoxypyridine (1.0 eq),

phenylboronic acid (1.2 eq), and sodium carbonate (Na₂CO₃, 2.5 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen)

three times.

Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask.

Catalyst Addition: To the stirring mixture, add the palladium catalyst, such as [1,1'-

Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq). The use of a

ferrocene-based ligand like dppf is often advantageous for heteroaryl couplings, as it can

prevent catalyst deactivation by the pyridine nitrogen.[1][8]

Heating: Heat the reaction mixture to 90 °C and monitor its progress using Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with

ethyl acetate and wash sequentially with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the resulting crude product by flash column

chromatography on silica gel to yield 4-Methoxy-2-phenylpyridine.

Characterization: Confirm the identity and purity of the final product using NMR spectroscopy

and mass spectrometry.

Spectroscopic Characterization
The structural elucidation of 4-Methoxy-2-phenylpyridine relies on a combination of

spectroscopic techniques. Below are the expected signatures based on its structure and data

from analogous compounds.[3][9][10]
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¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show distinct signals for the protons on both the pyridine and phenyl rings.

Methoxy Protons (-OCH₃): A sharp singlet around δ 3.9 ppm.

Pyridine Protons: Three signals in the aromatic region. The proton at C5 (ortho to the

methoxy group) would appear as a doublet of doublets, the proton at C3 (ortho to the

phenyl group) as a doublet, and the proton at C6 (para to the methoxy group) as a

doublet. These would likely fall in the range of δ 6.7-8.7 ppm.

Phenyl Protons: A multiplet in the range of δ 7.4-8.0 ppm, integrating to 5 protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display 10

distinct signals for the 12 carbons (due to symmetry in the phenyl group).

Methoxy Carbon: A signal around δ 55 ppm.

Aromatic Carbons: Multiple signals between δ 105-165 ppm. The carbon atoms attached

to the nitrogen (C2) and oxygen (C4) will be significantly shifted.

Mass Spectrometry (MS): Electron impact (EI) mass spectrometry would show a strong

molecular ion peak (M⁺) at m/z = 185.[3] Key fragmentation patterns would include the loss

of a methyl radical (•CH₃) to give a fragment at m/z = 170, and the loss of formaldehyde

(CH₂O) to give a fragment at m/z = 155.[3]

IR (Infrared) Spectroscopy: The IR spectrum would feature characteristic peaks for:

C-O-C stretch (methoxy): Strong bands around 1250 cm⁻¹ and 1030 cm⁻¹.

C=C and C=N stretching (aromatic rings): Multiple sharp peaks in the 1400-1600 cm⁻¹

region.

C-H stretching (aromatic): Signals just above 3000 cm⁻¹.

C-H stretching (methyl): Signals just below 3000 cm⁻¹.

Reactivity and Potential for Drug Discovery
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The reactivity of 4-Methoxy-2-phenylpyridine is governed by the interplay of the electron-

donating methoxy group and the electron-withdrawing pyridine nitrogen.

Electrophilic Aromatic Substitution: The phenyl ring is activated towards electrophilic

substitution (e.g., nitration, halogenation) at the ortho and para positions, directed by the

pyridine substituent.

Nucleophilic Substitution: The methoxy group at the 4-position can potentially be displaced

by strong nucleophiles under forcing conditions, a common reaction for alkoxy groups on

electron-deficient heterocyclic rings.[11] This provides a handle for further functionalization.

N-Oxidation/Coordination: The pyridine nitrogen retains its basicity and can be oxidized or

act as a ligand to coordinate with metal centers, a property leveraged in catalyst and

materials science.

For drug development professionals, 4-Methoxy-2-phenylpyridine serves as a valuable

intermediate. The 2-phenylpyridine scaffold is a known pharmacophore. For instance,

derivatives of 4-phenyl-2-phenylaminopyridine have been developed as potent and selective

inhibitors of Traf2- and Nck-interacting kinase (TNIK), a target in Wnt-activated colorectal

cancers.[12] The methoxy group on 4-Methoxy-2-phenylpyridine can be used as a synthetic

handle or as a group to modulate metabolic stability and target engagement. It can be readily

converted to a hydroxyl group, providing a point for further derivatization to explore structure-

activity relationships (SAR) and improve pharmacokinetic properties.

Conclusion
4-Methoxy-2-phenylpyridine is more than a simple chemical entity; it is a strategically

designed building block for advanced applications. Its synthesis is well-established through

robust methods like the Suzuki-Miyaura coupling, the mechanism of which provides a clear

roadmap for optimization. Its distinct spectroscopic signature allows for unambiguous

characterization, while its predictable reactivity opens avenues for diverse functionalization. For

scientists in drug discovery and materials science, this compound represents a versatile

platform for innovation, enabling the creation of novel molecules with tailored biological and

physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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